Cas no 1445951-16-5 (5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid)

• Product Name: 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid
• CAS No: 1445951-16-5
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• MDL: MFCD25509424
• CID: 4600272
• PubChem ID: 82412504
• Update Time: 2025-10-24

5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid
• 1,2,3-Thiadiazole-4-carboxylic acid, 5-cyclopropyl-
• 5-cyclopropylthiadiazole-4-carboxylic acid

• MDL： MFCD25509424
• Inchi： 1S/C6H6N2O2S/c9-6(10)4-5(3-1-2-3)11-8-7-4/h3H,1-2H2,(H,9,10)
• InChI Key： DDSNHSMHDHQLHO-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 170.01499861g/mol
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.3Ų

Additional information on 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid

5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid, identified by the CAS number 1445951-16-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiadiazole ring system substituted with a cyclopropyl group at position 5 and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in drug design, particularly in the development of anti-inflammatory and anticancer agents. The thiadiazole ring system is known for its ability to form hydrogen bonds and exhibit π-π interactions, which are crucial for molecular recognition and binding affinity in biological systems.

The synthesis of this compound typically involves multi-step reactions, including cyclization and substitution processes. One notable approach reported in recent literature involves the reaction of an appropriate thioamide with a cyclic ketone under specific conditions to form the thiadiazole ring. The introduction of the cyclopropyl group at position 5 is achieved through alkylation or coupling reactions, while the carboxylic acid group at position 4 is often introduced via hydrolysis or oxidation steps.

In terms of chemical properties, 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid exhibits moderate acidity due to the presence of the carboxylic acid group. Its pKa value has been reported to be around 3.8, indicating its ability to act as a weak acid in physiological conditions. The cyclopropyl substituent introduces steric hindrance into the molecule, which can influence its solubility and bioavailability. This makes it an interesting candidate for drug delivery systems that require controlled release mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with high accuracy. Quantum mechanical calculations have revealed that the thiadiazole ring system possesses aromaticity due to resonance stabilization between sulfur and nitrogen atoms. This aromaticity contributes to the stability of the molecule and its reactivity towards electrophilic substitution reactions.

The application of 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid extends beyond pharmaceuticals into materials science. Its ability to form coordination complexes with transition metals has been explored for potential use in catalysis and sensor technologies. For instance, researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing catalytic efficiency and selectivity.

In conclusion, 5-Cyclopropyl-1,2,3-Thiadiazole-4-Carboxylic Acid (CAS No: 1445951-16-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.